Cas no 1340419-22-8 ({2-(4-Chlorophenyl)thio-1-cyclopropylethyl}-methylamine)

• Product Name: {2-(4-Chlorophenyl)thio-1-cyclopropylethyl}-methylamine
• CAS No: 1340419-22-8
• MF: C₁₂H₁₆ClNS
• MW: 241.78014087677
• MDL: MFCD20373427
• CID: 4695547
• Update Time: 2025-06-14

{2-(4-Chlorophenyl)thio-1-cyclopropylethyl}-methylamine Chemical and Physical Properties

Names and Identifiers

• {2-[(4-chlorophenyl)thio]-1-cyclopropylethyl}methylamine
• 2-((4-Chlorophenyl)thio)-1-cyclopropyl-N-methylethanamine
• 2-[(4-chlorophenyl)thio]-1-cyclopropyl-N-methylethanamine
• (2-[(4-Chlorophenyl)thio]-1-cyclopropylethyl)methylamine
• T5026
• {2-[(4-Chlorophenyl)thio]-1-cyclopropylethyl}-methylamine
• {2-(4-Chlorophenyl)thio-1-cyclopropylethyl}-methylamine

• MDL： MFCD20373427
• Inchi： 1S/C12H16ClNS/c1-14-12(9-2-3-9)8-15-11-6-4-10(13)5-7-11/h4-7,9,12,14H,2-3,8H2,1H3
• InChI Key： QGEJRPJGUIROPL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SCC(C1CC1)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 188
• Topological Polar Surface Area: 37.3

Additional information on {2-(4-Chlorophenyl)thio-1-cyclopropylethyl}-methylamine

Comprehensive Overview of {2-(4-Chlorophenyl)thio-1-cyclopropylethyl}-methylamine (CAS No. 1340419-22-8)

{2-(4-Chlorophenyl)thio-1-cyclopropylethyl}-methylamine, identified by its CAS number 1340419-22-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a cyclopropyl ring, a methylamine moiety, and a 4-chlorophenylthio group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the possibility of leveraging its properties for therapeutic purposes.

In recent years, the demand for novel compounds like {2-(4-Chlorophenyl)thio-1-cyclopropylethyl}-methylamine has surged, driven by advancements in precision medicine and targeted drug delivery systems. The compound's cyclopropyl group is known to enhance metabolic stability, while the methylamine functionality can improve bioavailability—a critical factor in modern drug design. These attributes align with current trends in AI-driven molecular modeling and computational chemistry, where researchers frequently search for structurally diverse building blocks to optimize lead compounds.

One of the most frequently asked questions about CAS No. 1340419-22-8 revolves around its synthetic pathways. The compound is typically synthesized through multi-step organic reactions, including nucleophilic substitution and ring-opening strategies, which are well-documented in peer-reviewed journals. Its 4-chlorophenylthio group, in particular, is often highlighted for its role in modulating electronic properties, a feature highly sought after in medicinal chemistry and material science applications.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The presence of both methylamine and cyclopropyl moieties suggests possible interactions with neurotransmitter systems, a topic frequently explored in neuroscience research. This has led to increased searches for "CAS 1340419-22-8 CNS applications" and "neuroactive compound derivatives" in academic and industrial databases.

From a commercial perspective, {2-(4-Chlorophenyl)thio-1-cyclopropylethyl}-methylamine is often categorized as a high-value research chemical. Suppliers and contract research organizations (CROs) emphasize its purity and stability, which are critical for reproducibility in high-throughput screening and structure-activity relationship (SAR) studies. The compound's CAS registry number (1340419-22-8) serves as a key identifier in global chemical inventories, ensuring traceability and compliance with regulatory standards.

Environmental and safety profiles of 1340419-22-8 are also frequently queried. While not classified as hazardous under standard guidelines, proper handling protocols are recommended due to its sulfur-containing and amine-based structure. This aligns with growing industry focus on green chemistry and sustainable synthesis practices, which prioritize minimal environmental impact.

In summary, {2-(4-Chlorophenyl)thio-1-cyclopropylethyl}-methylamine (CAS No. 1340419-22-8) represents a compelling case study in modern chemical innovation. Its structural features resonate with contemporary research themes such as fragment-based drug design, scaffold hopping, and bioisosteric replacement strategies. As the scientific community continues to explore its full potential, this compound remains a valuable asset in the toolkit of pharmaceutical researchers and chemical biologists worldwide.